Cas no 82174-09-2 (3-(trifluoromethylthio)phenylacetonitrile)

• Product Name: 3-(trifluoromethylthio)phenylacetonitrile
• CAS No: 82174-09-2
• MF: C₉H₆F₃NS
• MW: 217.210851192474
• MDL: MFCD00236353
• CID: 987502
• PubChem ID: 2777904
• Update Time: 2025-04-20

3-(trifluoromethylthio)phenylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(trifluoromethylthio)phenylacetonitrile
• 2-[3-(trifluoromethylsulfanyl)phenyl]acetonitrile
• PC0045
• 2-(3-(trifluoromethylthio)phenyl)acetonitrile
• 2-{3-[(trifluoromethyl)sulfanyl]phenyl}acetonitrile
• AKOS015853048
• KAWIEADJQRWSEU-UHFFFAOYSA-N
• 82174-09-2
• FT-0641849
• MFCD00236353
• EN300-1928379
• A840264
• 2-[3-(trifluoromethylthio)phenyl]acetonitrile
• 2-(3-((Trifluoromethyl)thio)phenyl)acetonitrile
• DTXSID70380705
• CS-0269255
• SCHEMBL11154063
• DB-008256

• MDL： MFCD00236353
• Inchi： 1S/C9H6F3NS/c10-9(11,12)14-8-3-1-2-7(6-8)4-5-13/h1-3,6H,4H2
• InChI Key： KAWIEADJQRWSEU-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1=CC=CC(CC#N)=C1

Computed Properties

• Exact Mass: 217.01700
• Monoisotopic Mass: 217.01730486g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 49.1Ų

Experimental Properties

• PSA: 49.09000
• LogP: 3.36458

3-(trifluoromethylthio)phenylacetonitrile Security Information

• Hazard Statement： Toxic
• Hazardous Material transportation number：UN 3276
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R36/37/38
• HazardClass：TOXIC